4-Bromo-6-chloro-2-methylindan-1-one
Cat. No. B1454346
Key on ui cas rn:
869063-68-3
M. Wt: 259.52 g/mol
InChI Key: CVXGMAVISVVNPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07910783B2
Procedure details
To a solution of 116 g (0.52 mol) of 4-bromo-6-chloro-2-methyl-1-indanone in 950 ml of THF-methanol (2:1, vol.) 38.3 g (1.02 mol) of NaBH4 were added in small portions for 2 hours at −5° C. (Caution: temperature must be lower than 0° C.). The mixture was stirred overnight at ambient temperature. The resulting mixture was poured over 1000 cm3 of ice and acidified with 10% HCl to pH=4. The organic layer was separated; the aqueous layer was extracted with 3×300 ml of methyl-tert-butyl ether. The combined organic fractions were dried over K2CO3 and evaporated to dryness. To the residue 1500 ml of toluene were added. This toluene solution was treated with a catalytic amount of pTolSO3H (ca. 2 g) for 2 hours at reflux. Then this mixture was cooled to room temperature and passed through a short Silica Gel 60 column (40-63 μm, d 60 mm, 140 mm). This column was additionally eluted with 250 ml of toluene. The chromatographed product was evaporated to dryness. Fractional distillation gave the title indene, b.p. 104-108° C./5 mm Hg. Yield 100 g (93%) of colorless solid.
Name
THF methanol
Quantity
950 mL
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[C:9](Cl)[CH:8]=[C:7]2[C:3]=1[CH2:4][CH:5]([CH3:13])[C:6]2=O.C1COCC1.CO.[BH4-].[Na+].Cl>>[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH2:4][C:5]([CH3:13])=[CH:6]2 |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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116 g
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Type
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reactant
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Smiles
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BrC1=C2CC(C(C2=CC(=C1)Cl)=O)C
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Name
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THF methanol
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Quantity
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950 mL
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Type
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reactant
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Smiles
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C1CCOC1.CO
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
[Compound]
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Name
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ice
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred overnight at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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Details
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The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous layer was extracted with 3×300 ml of methyl-tert-butyl ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic fractions were dried over K2CO3
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness
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ADDITION
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Type
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ADDITION
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|
Details
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To the residue 1500 ml of toluene were added
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ADDITION
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Type
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ADDITION
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Details
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This toluene solution was treated with a catalytic amount of pTolSO3H (ca. 2 g) for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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Then this mixture was cooled to room temperature
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WASH
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Type
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WASH
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|
Details
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This column was additionally eluted with 250 ml of toluene
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The chromatographed product was evaporated to dryness
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DISTILLATION
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Type
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DISTILLATION
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Details
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Fractional distillation
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
